![molecular formula C20H18N4O B4764941 1-(4-methoxyphenyl)-N-(4-pyridinylmethyl)-1H-benzimidazol-5-amine](/img/structure/B4764941.png)
1-(4-methoxyphenyl)-N-(4-pyridinylmethyl)-1H-benzimidazol-5-amine
Overview
Description
1-(4-methoxyphenyl)-N-(4-pyridinylmethyl)-1H-benzimidazol-5-amine is a chemical compound that has been extensively studied in the field of medicinal chemistry. This compound is known for its potential therapeutic applications in treating various diseases, including cancer, inflammation, and infectious diseases.
Scientific Research Applications
1-(4-methoxyphenyl)-N-(4-pyridinylmethyl)-1H-benzimidazol-5-amine has been extensively studied for its potential therapeutic applications in various diseases. Studies have shown that this compound has anti-inflammatory, anti-cancer, and anti-infective properties.
Mechanism of Action
The mechanism of action of 1-(4-methoxyphenyl)-N-(4-pyridinylmethyl)-1H-benzimidazol-5-amine is not fully understood. However, studies have shown that this compound can inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
Studies have shown that 1-(4-methoxyphenyl)-N-(4-pyridinylmethyl)-1H-benzimidazol-5-amine can reduce inflammation by inhibiting the production of inflammatory mediators. This compound has also been shown to have anti-cancer properties by inducing apoptosis (programmed cell death) in cancer cells. Additionally, this compound has been shown to have antimicrobial activity against various bacterial and fungal strains.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(4-methoxyphenyl)-N-(4-pyridinylmethyl)-1H-benzimidazol-5-amine in lab experiments is its potential therapeutic applications in various diseases. Additionally, this compound is relatively easy to synthesize and purify. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to work with in certain assays.
Future Directions
There are several future directions for research on 1-(4-methoxyphenyl)-N-(4-pyridinylmethyl)-1H-benzimidazol-5-amine. One direction is to further investigate the mechanism of action of this compound, particularly its interactions with enzymes involved in inflammation and cancer. Another direction is to explore the potential therapeutic applications of this compound in other diseases, such as neurological disorders. Additionally, future research could focus on improving the solubility of this compound in water to make it more suitable for certain assays.
properties
IUPAC Name |
1-(4-methoxyphenyl)-N-(pyridin-4-ylmethyl)benzimidazol-5-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N4O/c1-25-18-5-3-17(4-6-18)24-14-23-19-12-16(2-7-20(19)24)22-13-15-8-10-21-11-9-15/h2-12,14,22H,13H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBCQXJIIOAFZTG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2C=NC3=C2C=CC(=C3)NCC4=CC=NC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-methoxyphenyl)-N-(pyridin-4-ylmethyl)-1H-benzimidazol-5-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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